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Cat. No.: B8055438

Get Quote

Executive Summary
Uridine 5'-diphosphoglucose (UDP-glucose) is the obligate glucosyl donor for glycogen

synthases, sucrose synthases, and a vast array of glycosyltransferases (GTs). While

commercially available as a lyophilized powder, its stability in solution is frequently

overestimated. Improper handling—specifically regarding pH and freeze-thaw cycles—leads to

the accumulation of Uridine 5'-diphosphate (UDP), a potent product inhibitor of most GTs.

This guide provides a standardized protocol for preparing high-integrity UDP-glucose stocks

(typically 10–100 mM), validating their concentration via extinction coefficients, and storing

them to minimize hydrolysis.

Scientific Foundation & Stability Mechanisms
Chemical Properties
UDP-glucose is typically supplied as a disodium salt to improve solubility and stability. It is

critical to distinguish between the free acid and the salt form when calculating molarity.
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Parameter Value Notes

IUPAC Name
Uridine 5'-diphosphoglucose

disodium salt

CAS Number 28053-08-9 (Disodium) 133-89-1 (Free Acid)

Molecular Weight 610.27 g/mol (Disodium) 566.30 g/mol (Free Acid)

Solubility > 100 mM in H₂O Highly soluble
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262 nm Characteristic of Uracil

Extinction Coeff.[1][2][3][4][5]

[6] (

)

10.0 mM⁻¹cm⁻¹ At pH 7.0 [1, 2]

The Hydrolysis Trap
UDP-glucose is thermodynamically unstable. The glycosidic bond between the glucose and the

diphosphate is susceptible to nucleophilic attack.

Acidic pH (< 4.0): Rapid hydrolysis of the glycosidic bond.

Alkaline pH (> 8.0): Base-catalyzed hydrolysis yields UDP and Glucose-1,2-cyclic phosphate

[3]. This is accelerated by divalent cations like Mg²⁺.

Thermal: Spontaneous degradation occurs at room temperature (approx. 0.5–1% per hour at

25°C in neutral solution).

Critical Insight: Many GT assay buffers are alkaline (pH 7.5–9.0) and contain Mg²⁺.[7] Never

store UDP-glucose in the assay buffer; add it only immediately prior to the reaction.

Protocol: Preparation of 100 mM Stock Solution
Materials
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UDP-glucose Disodium Salt (Store at -20°C desiccated).

Ultrapure Water (Type I, 18.2 MΩ·cm) or 10 mM HEPES pH 7.0.

Note: Avoid Phosphate buffers if using downstream assays sensitive to inorganic

phosphate.

UV-Transparent Quartz Cuvette or NanoDrop.

Step-by-Step Procedure
Equilibration: Allow the lyophilized vial to reach room temperature in a desiccator before

opening. This prevents condensation, which degrades the powder.

Weighing: Weigh approximately 61 mg of UDP-glucose disodium salt (MW 610.27).

Target: 1.0 mL of 100 mM solution.

Calculation:

Dissolution: Add 80% of the final volume (800 µL) of Ultrapure Water. Vortex gently until fully

dissolved.

pH Check (Critical): Spot 2 µL onto pH paper. The solution should be pH 6.0–7.0.

If pH < 5.0, adjust carefully with dilute NaOH.

Self-Correction: If the powder was the free acid form, the solution will be highly acidic and

must be neutralized to pH 7.0 immediately to prevent auto-hydrolysis.

Final Volume: Adjust to exactly 1.0 mL with Ultrapure Water.

Quality Control: The "Truth" Check
Do not assume the weighed mass is 100% active nucleotide. Salts and hydration shells vary

between lots. You must validate the concentration spectrophotometrically.

UV-Vis Quantification Protocol
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Dilution: Prepare a 1:1000 dilution (e.g., 1 µL stock + 999 µL water).

Blank: Blank the spectrophotometer with water.

Measurement: Measure Absorbance at 262 nm (

).

Calculation: Use the Beer-Lambert Law (

).[8]

Pathlength (

) = 1 cm[3][9]

Dilution Factor (

) = 1000

Acceptance Criteria: If

of 1:1000 dilution is 1.0, the stock is exactly 100 mM. If

, the stock is 90 mM. Adjust downstream assay volumes accordingly.

Storage & Handling
Aliquoting Strategy
Repeated freeze-thaw cycles cause micro-hydrolysis.

Aliquot: Dispense into single-use volumes (e.g., 50 µL) in PCR tubes or low-binding

microfuge tubes.

Snap Freeze: Flash freeze in liquid nitrogen (preferred) or dry ice/ethanol bath.

Storage:

-80°C: Stable for > 1 year (Recommended).
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-20°C: Stable for 3–6 months.

4°C: Unstable. Use within 24 hours.

"Ultra-Pure" Prep for Sensitive Assays
For assays detecting UDP release (e.g., UDP-Glo™), free UDP contamination in the stock

creates high background.

Protocol: Treat the UDP-glucose stock with Calf Intestinal Alkaline Phosphatase (CIAP) or

similar phosphatase for 1 hour at 37°C, followed by filtration (10 kDa MWCO) to remove the

enzyme. This degrades free UDP to Uridine (which is silent in UDP detection assays) while

leaving UDP-glucose intact [4].

Workflow Visualization
Diagram 1: Preparation & QC Workflow
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Caption: Logical workflow for the preparation, validation, and storage of UDP-glucose stocks.

Diagram 2: Degradation Pathways
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Caption: Major hydrolysis pathways. Alkaline conditions generate UDP, a potent

glycosyltransferase inhibitor.

Troubleshooting Matrix
Observation Probable Cause Corrective Action

High Assay Background
Free UDP contamination in

stock.

Treat stock with CIAP or

purchase "Ultra-Pure" grade.

Low A262 Reading
High water content in powder

(hygroscopic).

Rely on A262 calc, not weight.

Powder absorbs water over

time.

Precipitation
Frozen at too high conc. (>250

mM).

Warm to 37°C to redissolve.

Dilute to 100 mM for storage.

Loss of Activity Stored in buffer with Mg²⁺.

Prepare stocks in

water/HEPES only. Add Mg²⁺

only to assay mix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8055438/docs#application-note-preparation-storage-
and-quality-control-of-udp-glucose-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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